N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C18H16N6O4/c1-10-8-13(22-23(10)2)17-20-21-18(28-17)19-16(27)11-4-3-5-12(9-11)24-14(25)6-7-15(24)26/h3-5,8-9H,6-7H2,1-2H3,(H,19,21,27)
• InChI Key: RQUSHZQJCOSBOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C18H16N6O4
• Molecular Weight: 380.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, an oxadiazole ring, and a pyrrolidinone ring. Pyrazole derivatives are known to possess a wide range of pharmacological activities. Similarly, imidazole, which is structurally similar to oxadiazole, is a core component of many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Pyrazole derivatives can be synthesized through a variety of methods, as can oxadiazole and pyrrolidinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. Each of these rings introduces different electronic and steric effects, which can greatly influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific substituents present on each ring. Pyrazole and oxadiazole rings can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can affect properties like solubility and melting point.

Mechanism of Action

Target of Action

It has been found to improve monoclonal antibody production in recombinant chinese hamster ovary cells .

Mode of Action

The compound appears to exert its effects by suppressing cell growth and increasing both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production . It also suppresses the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies .

Biochemical Pathways

It seems to influence the metabolic processes of recombinant chinese hamster ovary cells, particularly those related to glucose uptake and atp production .

Pharmacokinetics

Its ability to increase glucose uptake and atp production suggests it may have good bioavailability within the cellular environment .

Result of Action

The compound’s action results in increased monoclonal antibody production in recombinant Chinese hamster ovary cells . It also affects the galactosylation level of the N-linked glycans on the monoclonal antibody, which could have implications for the quality control of therapeutic monoclonal antibodies .

Future Directions

Given the wide range of activities associated with pyrazole and imidazole derivatives, this compound could be a promising area of study for the development of new drugs.